Cas no 77331-73-8 (3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one)
77331-73-8 structure
Product Name:3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one
CAS No:77331-73-8
MF:C17H12O6
MW:312.273585319519
CID:1784779
PubChem ID:5488650
Update Time:2025-04-21
3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one
- Wairol
- AC1NUQRA
- 3-Hydroxy-7,9-dimethoxycoumestan
- 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3-hydroxy-7,9-dimethoxy-
- 7-Hydroxy-10,12-dimethoxycoumestan
- LMPK12090031
- Wairol; AC1NUQRA; 3-Hydroxy-7,9-dimethoxycoumestan; 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3-hydroxy-7,9-dimethoxy-; 7-Hydroxy-10,12-dimethoxycoumestan; LMPK12090031;
- CHEBI:174247
- 3-hydroxy-7,9-dimethoxy-[1]benzouro[3,2-c]chromen-6-one
- 77331-73-8
- DTXSID40228069
-
- Inchi: 1S/C17H12O6/c1-20-9-6-12(21-2)14-13(7-9)22-16-10-4-3-8(18)5-11(10)23-17(19)15(14)16/h3-7,18H,1-2H3
- InChI Key: GYNHMEBOILXPQT-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C2C(=O)OC3C=C(C=CC=3C1=2)O)OC)OC
Computed Properties
- Exact Mass: 312.06336
- Monoisotopic Mass: 312.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 78.13
3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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